![molecular formula C26H28N2O6 B248424 1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine](/img/structure/B248424.png)
1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine
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Overview
Description
1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. TFMPP has been widely studied for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are G protein-coupled receptors that are involved in the modulation of neurotransmitter release in the brain. This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that are involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, decreased anxiety-like behavior, and decreased food intake. This compound has also been shown to have anxiogenic effects at higher doses.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine in laboratory experiments is its high potency and selectivity for the 5-HT1B and 5-HT2C receptors. This compound is also relatively easy to synthesize and purify. However, one limitation of using this compound is its potential for off-target effects, as it can bind to other serotonin receptors at higher doses.
Future Directions
For the study of 1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine include the development of more selective agonists for the 5-HT1B and 5-HT2C receptors, as well as the investigation of the role of these receptors in the regulation of mood, appetite, and sleep. This compound may also have potential for the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder. Further studies are needed to fully understand the pharmacological and behavioral effects of this compound.
Synthesis Methods
1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-naphthol with acetyl chloride, followed by the reaction of the resulting compound with 3,4,5-trimethoxybenzoyl chloride and piperazine. The final product is purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
1-[(2-Naphthyloxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine has been used in scientific research to study the effects of serotonin receptor agonists on the central nervous system. It has been shown to bind to the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. This compound has also been studied for its potential use in the treatment of anxiety and depression.
properties
Molecular Formula |
C26H28N2O6 |
---|---|
Molecular Weight |
464.5 g/mol |
IUPAC Name |
2-naphthalen-2-yloxy-1-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethanone |
InChI |
InChI=1S/C26H28N2O6/c1-31-22-15-20(16-23(32-2)25(22)33-3)26(30)28-12-10-27(11-13-28)24(29)17-34-21-9-8-18-6-4-5-7-19(18)14-21/h4-9,14-16H,10-13,17H2,1-3H3 |
InChI Key |
GIUFEZFBHMLWEW-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3 |
Origin of Product |
United States |
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